1H-Pyrazole-1-carbothioamide

• IUPAC Name: pyrazole-1-carbothioamide
• InChI: InChI=1S/C4H5N3S/c5-4(8)7-3-1-2-6-7/h1-3H,(H2,5,8)
• InChI Key: OZAXUJFBBVPKOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C(=S)N
• Molecular Formula: C4H5N3S
• DSSTOX Substance ID: DTXSID10363198
• Molecular Weight: 127.17 g/mol
• CAS No.: 1794-34-9

Description

Thiocarzolamide is a chemical compound known for its significant cytotoxic properties. It has been studied primarily for its potential use in cancer treatment, particularly against lymphoid leukemia in mice . Despite its promising antitumor activity, thiocarzolamide has shown intolerable side effects in clinical trials, limiting its further development .

Scientific Research Applications

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the production of other chemical compounds.

Biology: Investigated for its cytotoxic effects on cancer cells, particularly lymphoid leukemia.

Medicine: Explored as a potential anticancer agent, although its clinical use is limited due to severe side effects.

Industry: Utilized in the synthesis of fine chemicals and as an intermediate in the production of pharmaceuticals.

Safety and Hazards

The safety data sheet for 1H-Pyrazole-1-carbothioamide indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It has acute oral toxicity and can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), affecting the respiratory system.

Future Directions

The future directions for research on 1H-Pyrazole-1-carbothioamide are promising. The search for novel selective COX-2 inhibitors is urgently required. Based on the resultant models, 11 new compounds with high potency were designed as EGFR kinase inhibitors. Molecular docking studies were performed for designing compounds, and they were compared with erlotinib as a reference to predict their interactions in the active site and identify structural features necessary for producing biological activities.

Mechanism of Action

Target of Action

The primary target of 1H-Pyrazole-1-carbothioamide is the Cyclooxygenase-2 (COX-2) enzyme . This enzyme plays a crucial role in the inflammation process . It is responsible for the formation of pro-inflammatory prostaglandins . Therefore, inhibiting COX-2 can help reduce inflammation .

Mode of Action

This compound interacts with the COX-2 enzyme, inhibiting its activity . This inhibition blocks the production of pro-inflammatory prostaglandins, thereby reducing inflammation . The compound’s interaction with its target results in changes at the molecular level, which ultimately lead to its anti-inflammatory effects .

Biochemical Pathways

The key biochemical pathway affected by this compound is the prostaglandin synthesis pathway . By inhibiting the COX-2 enzyme, the compound prevents the conversion of arachidonic acid to prostaglandins . This disruption of the pathway reduces the production of pro-inflammatory prostaglandins, thereby mitigating inflammation .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the reduction of inflammation . By inhibiting the COX-2 enzyme and disrupting the prostaglandin synthesis pathway, the compound reduces the production of pro-inflammatory prostaglandins . This leads to a decrease in inflammation, which can be beneficial in the treatment of various inflammatory conditions .

Biochemical Analysis

Biochemical Properties

1H-Pyrazole-1-carbothioamide has been found to interact with key enzymes such as cyclooxygenase-2 (COX-2) and Epidermal Growth Factor Receptor (EGFR) kinase . These interactions play a crucial role in its biochemical properties. For instance, it acts as an inhibitor for COX-2, an enzyme responsible for the formation of pro-inflammatory prostaglandins . Additionally, it has shown inhibitory activities against EGFR kinase, a receptor commonly associated with various cancers .

Cellular Effects

The effects of this compound on cells are primarily linked to its inhibitory action on COX-2 and EGFR kinase . By inhibiting COX-2, it can potentially reduce inflammation. Its inhibitory action on EGFR kinase, on the other hand, may influence cell proliferation, DNA damage and repair, and DNA replication and transcriptional regulation .

Molecular Mechanism

The molecular mechanism of this compound involves binding interactions with biomolecules, leading to enzyme inhibition or activation and changes in gene expression . For instance, molecular docking studies have shown that it binds to COX-2 and EGFR kinase, inhibiting their activity .

Preparation Methods

Synthetic Routes and Reaction Conditions: Thiocarzolamide can be synthesized through the reaction of carbon disulfide, liquid ammonia, and carbon monoxide under the catalysis of an organic base and high pressure (4-6 MPa) . This method is advantageous due to its simplicity, mild reaction conditions, and high yield.

Industrial Production Methods: The industrial production of thiocarzolamide involves a one-step synthesis process that ensures safety, controllability, and environmental friendliness. The process does not generate wastewater or toxic gases, making it a sustainable method for large-scale production .

Chemical Reactions Analysis

Types of Reactions: Thiocarzolamide undergoes various chemical reactions, including:

Oxidation: Thiocarzolamide can be oxidized to form sulfoxides and sulfones.

Reduction: It can be reduced to form thiols.

Substitution: Thiocarzolamide can participate in substitution reactions, particularly with halogens and other electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Halogenating agents like chlorine and bromine are commonly employed.

Major Products Formed:

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols.

Substitution: Halogenated derivatives of thiocarzolamide.

Comparison with Similar Compounds

Thiocarzolamide is similar to other compounds such as carzolamide and thiocarbamoylpyrazole. it is unique due to its higher cytotoxicity and specific activity against lymphoid leukemia . Other similar compounds include:

Carzolamide: Another anticancer agent with similar properties but lower cytotoxicity.

Thiocarbamoylpyrazole: Known for its antitumor activity but less effective than thiocarzolamide.

Thiocarzolamide stands out due to its potent cytotoxic effects, making it a compound of interest despite its limitations in clinical applications.